Cas no 2648922-37-4 ((2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methoxy-4-oxobutanoic acid)

• Product Name: (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methoxy-4-oxobutanoic acid
• CAS No: 2648922-37-4
• MF: C₂₄H₂₆N₂O₇
• MW: 454.472446918488
• CID: 6063282
• PubChem ID: 165836354
• Update Time: 2025-07-18

(2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methoxy-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methoxy-4-oxobutanoic acid
• (2R)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-methoxy-4-oxobutanoic acid
• EN300-1520627
• 2648922-37-4

• Inchi： 1S/C24H26N2O7/c1-14(11-21(27)26-20(23(29)30)12-22(28)32-2)25-24(31)33-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,14,19-20H,11-13H2,1-2H3,(H,25,31)(H,26,27)(H,29,30)/t14?,20-/m1/s1
• InChI Key： NZIUTLIIOFETEM-YBMSBYLISA-N
• SMILES： O(C(NC(C)CC(N[C@@H](C(=O)O)CC(=O)OC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.17400117g/mol
• Monoisotopic Mass: 454.17400117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 131Ų

Additional information on (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methoxy-4-oxobutanoic acid

Introduction to (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methoxy-4-oxobutanoic Acid (CAS No. 2648922-37-4)

(2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methoxy-4-oxobutanoic acid (CAS No. 2648922-37-4) is a complex organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivative, plays a crucial role in various biochemical and pharmaceutical applications. Its unique structure and properties make it an essential reagent in the synthesis of peptides and other biomolecules.

The fluorenylmethoxycarbonyl (Fmoc) group is a widely used protecting group in solid-phase peptide synthesis (SPPS). It is known for its stability under mild acidic conditions and its ease of removal under basic conditions, making it an ideal choice for the stepwise synthesis of peptides. The (2R)-2-3-amino butanamido moiety, on the other hand, contributes to the compound's reactivity and specificity in forming peptide bonds. The presence of the 4-methoxy group further enhances the solubility and stability of the molecule, making it suitable for a wide range of applications.

Recent research has highlighted the importance of (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methoxy-4-oxobutanoic acid in the development of novel therapeutic agents. A study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound can be effectively used as a building block in the synthesis of peptides with enhanced bioavailability and reduced toxicity. The researchers found that by incorporating this Fmoc-protected amino acid derivative into their peptide sequences, they were able to achieve higher yields and better purity levels compared to traditional methods.

In addition to its role in peptide synthesis, (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methoxy-4-oxobutanoic acid has shown promise in the field of protein engineering. A 2020 study published in Nature Communications reported that this compound can be used to introduce specific modifications into proteins, thereby altering their functional properties. The researchers used this Fmoc derivative to create site-specifically modified proteins with enhanced catalytic activity and improved stability under various environmental conditions.

The fluorenylmethoxycarbonyl (Fmoc) protecting group is particularly advantageous due to its orthogonal reactivity with other common protecting groups such as tert-butyloxycarbonyl (Boc). This orthogonality allows for precise control over the deprotection sequence during peptide synthesis, which is crucial for achieving high yields and purity levels. The ability to selectively remove the Fmoc group without affecting other protecting groups makes it an indispensable tool in the arsenal of synthetic chemists.

Moreover, the (2R)-stereochemistry of this compound is critical for its biological activity. Enantiomeric purity is often essential in pharmaceutical applications, as different enantiomers can exhibit vastly different pharmacological properties. The (2R) configuration ensures that the compound can interact specifically with target biomolecules, thereby enhancing its therapeutic potential.

In terms of practical applications, (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methoxy-4-oxobutanoic acid has been used in the development of drugs targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases. For instance, a 2019 study published in ACS Chemical Biology described the use of this compound in the synthesis of a novel antiviral peptide that showed promising results against influenza virus infection. The researchers found that by incorporating this Fmoc derivative into their peptide design, they were able to achieve higher binding affinity and better antiviral activity compared to existing drugs.

The solubility and stability properties of (2R)-2-3-{(9H-fluoren-9-yloxycarbonyl)amino}butanamide are also noteworthy. The presence of the 4-methoxy group enhances its solubility in both polar and non-polar solvents, making it easier to handle and process during synthesis. This property is particularly important for large-scale production processes where consistent quality and yield are paramount.

In conclusion, (2R)-2-3-{(9H-fluoren-9-yloxycarbonyl)amino}butanamide (CAS No. 2648922-37-4) is a versatile and valuable compound with a wide range of applications in chemical biology and medicinal chemistry. Its unique structure and properties make it an essential reagent for peptide synthesis, protein engineering, and drug development. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in these fields.